Cas no 2171814-50-7 (5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde
• CAS No: 2171814-50-7
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 5940295
• PubChem ID: 165553170
• Update Time: 2025-07-10

5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde
• EN300-1477459
• 2171814-50-7

• Inchi： 1S/C11H16N2OS/c1-7-4-5-13-11(10(7)12)9-3-2-8(6-14)15-9/h2-3,6-7,10-11,13H,4-5,12H2,1H3
• InChI Key： BHDRYEKVERJLIK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C(C(C)CCN1)N

Computed Properties

• Exact Mass: 224.09833431g/mol
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.4Ų

Additional information on 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde (CAS No. 2171814-50-7)

The compound 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde (CAS No. 2171814-50-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene-carbaldehyde core and amino-methylpiperidine substitution, is a promising candidate for drug discovery and development. Its structural complexity and functional versatility make it a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas.

In recent years, the demand for novel heterocyclic compounds like 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde has surged, driven by the growing interest in small-molecule therapeutics and precision medicine. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor binding, which are critical mechanisms in treating diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. The compound’s CAS No. 2171814-50-7 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical research.

One of the key features of 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde is its dual functional groups: the aldehyde moiety and the amino group. These reactive sites enable diverse chemical modifications, facilitating the creation of libraries of derivatives for high-throughput screening. This adaptability aligns with the current trend in combinatorial chemistry and fragment-based drug design, where researchers aim to optimize molecular properties such as solubility, bioavailability, and target affinity.

The synthesis of 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde involves multi-step organic reactions, often starting from commercially available thiophene derivatives and piperidine precursors. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, addressing the challenges associated with its complex structure. These methodologies are frequently discussed in academic forums and patent literature, underscoring the compound’s industrial and academic significance.

From a pharmacological perspective, the amino-methylpiperidine segment of the molecule is particularly noteworthy. Piperidine derivatives are known for their CNS permeability and bioactive profiles, making them prevalent in drugs targeting neurological conditions. Coupled with the thiophene ring, which enhances electron delocalization and binding interactions, this compound exhibits a balanced mix of lipophilicity and polarity—a desirable trait for blood-brain barrier penetration.

Environmental and safety considerations are also critical when working with 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde. While it is not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure workplace safety. Researchers often inquire about its storage conditions, stability, and compatibility with other reagents, highlighting the need for detailed technical documentation.

In summary, 5-(3-amino-4-methylpiperidin-2-yl)thiophene-2-carbaldehyde (CAS No. 2171814-50-7) represents a cutting-edge scaffold in modern drug discovery. Its structural ingenuity, coupled with its potential therapeutic applications, positions it as a compound of high interest in both academic and industrial settings. As the scientific community continues to explore its capabilities, this molecule is poised to play a pivotal role in the development of next-generation pharmaceuticals.